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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)cyclobutan-1-ol

CAS No.: 1184692-46-3

Cat. No.: B2918504

Get Quote

Topic: 3-(4-Chlorophenyl)cyclobutan-1-ol Proper Disposal Procedures Audience:

Researchers, Scientists, and Drug Development Professionals[1]

Core Directive & Scope
This guide provides an operational framework for the safe disposal of 3-(4-
Chlorophenyl)cyclobutan-1-ol, a halogenated cyclic alcohol often used as an intermediate in

pharmaceutical synthesis.[1] Unlike common solvents, this compound presents specific

challenges due to its halogen content (chlorine) and cyclic structure, which dictate strict

segregation from non-halogenated waste streams to prevent regulatory non-compliance and

environmental contamination.[1]

Critical Safety Warning: Treat this compound as a Halogenated Organic Waste.[1] Do not mix

with non-halogenated solvents (e.g., acetone, ethanol) or strong oxidizing agents.[1][2]

Hazard Identification & Waste Classification
Before disposal, the waste generator must correctly classify the material.[1] While specific SDS

data for this exact isomer may be limited in public databases, its structural analogues (e.g., 3-
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(4-chlorophenyl)cyclobutan-1-one) provide a reliable hazard profile.[1]

GHS Classification (Inferred)
Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

STOT - SE Category 3
H335: May cause respiratory

irritation.[1]

Aquatic Toxicity Acute 2
H401: Toxic to aquatic life (due

to chlorophenyl moiety).[1]

Waste Characterization
Chemical Family: Halogenated Cyclic Alcohol.[1]

RCRA Status (USA): Not P-listed or U-listed specifically.[1] However, it must be treated as

D001 (Ignitable) if in a flammable solvent, or more commonly as Halogenated Solvent Waste

for incineration.[1]

EPA Waste Code (Generic): F002 (if spent solvent mixture) or D001/D002 depending on

formulation.[1] For pure substance disposal, label as "Non-RCRA Regulated Chemical

Waste" unless it exhibits toxicity characteristics (TCLP), but best practice dictates treating as

Hazardous Halogenated Waste.[1]

Pre-Disposal Handling & Segregation
Proper segregation is the single most critical step.[1] Mixing halogenated organics with non-

halogenated waste increases disposal costs significantly and can create safety hazards during

incineration.[1]

Segregation Protocol
Isolate: Keep 3-(4-Chlorophenyl)cyclobutan-1-ol separate from general organic waste.
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Container Compatibility: Use High-Density Polyethylene (HDPE) or Glass containers.[1]

Avoid low-grade plastics that may leach or degrade if the compound is dissolved in

aggressive solvents.[1]

Labeling: Mark the container clearly with:

Full Chemical Name: 3-(4-Chlorophenyl)cyclobutan-1-ol[3][4]

Constituents: If in solution, list the solvent (e.g., DCM, DMSO) and the approximate %.

Hazard Checkbox: *[x] Halogenated [x] Irritant[1]

Decision Logic for Waste Stream
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Waste Generation:
3-(4-Chlorophenyl)cyclobutan-1-ol

Is the waste Pure Solid
or in Solution?

Pure Solid / Precipitate

Solid

In Solution

Liquid

Pack in Wide-Mouth
HDPE Jar

Is the Solvent
Halogenated?

Stream A:
Halogenated Organic Waste

(High Temp Incineration)

Yes (e.g., DCM, Chloroform)

Stream B:
Non-Halogenated Waste

(Fuels Blending)

No (e.g., Methanol, DMSO)

CRITICAL: If >2% Halogen content,
must go to Stream A regardless of solvent.

Label as Solid
Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-(4-Chlorophenyl)cyclobutan-1-ol waste. Note that

even if dissolved in a non-halogenated solvent, high concentrations of the solute may

necessitate classification as halogenated waste.[1]

Step-by-Step Disposal Procedures
Scenario A: Small Scale (Lab Bench / <10g)

Collection: Transfer solid residues into a screw-top glass vial or small HDPE jar.
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Dissolution (Optional): If the solid is sticky or difficult to transfer, dissolve in a minimal amount

of Dichloromethane (DCM) or DMSO.[1]

Transfer: Pour the solution into the laboratory's "Halogenated Organic Waste" carboy.

Log: Record the addition on the waste tag, specifying "3-(4-Chlorophenyl)cyclobutan-1-ol"
to alert EHS personnel of the specific chlorophenyl content.[1]

Scenario B: Large Scale / Stockpile (>100g)
Packaging: Do not dissolve. Keep as a solid to minimize waste volume.

Container: Use a dedicated 1-gallon or 5-gallon wide-mouth poly drum (UN rated 1H2).

Manifesting:

Proper Shipping Name:Waste Toxic Solids, Organic, n.o.s. (3-(4-
Chlorophenyl)cyclobutan-1-ol) or Waste Environmentally Hazardous Substance, Solid,

n.o.s.

UN Number: UN 2811 or UN 3077 (depending on specific toxicity data; default to 2811 if

toxicity is suspected, otherwise 3077 for environmental hazard).[1]

Disposal Method: The material must be sent to a TSDF (Treatment, Storage, and Disposal

Facility) for High-Temperature Incineration.[1] This is required to ensure the complete

destruction of the chlorophenyl ring and prevent the formation of dioxins/furans.[1]

Emergency Response (Spills)
In the event of a spill during transport or handling:

Evacuate & Ventilate: The compound is a respiratory irritant.[1] Ensure the area is well-

ventilated.[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is airborne, use an N95

or P100 respirator.[1]

Containment:
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Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

container.[1]

Liquids: Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust

if strong oxidizers are present nearby.[1]

Decontamination: Wipe the surface with a soap and water solution.[1] The compound is likely

lipophilic; a surfactant is necessary for effective cleaning.[1]

Regulatory & Compliance Context
USA (RCRA): Generators are responsible for "cradle-to-grave" tracking.[1] Ensure the waste

manifest explicitly lists the halogenated nature to prevent rejection by the incinerator facility.

[1]

Europe (REACH): Ensure compliance with local waste codes (EWC).[1] Typically falls under

07 05 13* (solid wastes containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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